Cas no 2111966-65-3 (Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate)

• Product Name: Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate
• CAS No: 2111966-65-3
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5630135
• PubChem ID: 165932158
• Update Time: 2025-06-08

Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2111966-65-3
• ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate
• EN300-28290183
• Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate

• Inchi： 1S/C13H18BrNO2/c1-4-17-12(16)11(15)13(2,3)9-5-7-10(14)8-6-9/h5-8,11H,4,15H2,1-3H3
• InChI Key： XRVNNTRTGUKHGY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate

Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate (CAS No. 2111966-65-3): An Overview

Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate (CAS No. 2111966-65-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromophenyl moiety, and a methylbutanoate ester. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate consists of a branched alkyl chain with an amino group at the second carbon position, a bromine-substituted phenyl ring at the third carbon, and an ethyl ester at the carboxylic acid group. The presence of these functional groups imparts specific chemical properties that are crucial for its biological interactions and potential therapeutic applications.

Recent studies have highlighted the pharmacological properties of Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate. One notable area of research is its potential as an antiproliferative agent. In vitro assays have shown that this compound exhibits significant inhibitory effects on the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Another promising application of Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate is in the field of neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate involves several well-established organic reactions. One common synthetic route starts with the formation of the amino acid derivative, followed by esterification to introduce the ethyl group. The bromination step is then carried out to introduce the bromophenyl moiety. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate should be managed with standard laboratory precautions due to its chemical reactivity and potential health effects. Researchers should use appropriate personal protective equipment (PPE) and follow guidelines for handling organic compounds in a laboratory setting.

The analytical characterization of Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure, purity, and identity, which are essential for quality control in research and development processes.

Future research on Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate is likely to focus on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug development. Additionally, clinical trials may be conducted to evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 2-amino-3-(4-bromophenyl)-3-methylbutanoate (CAS No. 2111966-65-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents.